4-(2-Aminophenyl)-2,4-dioxobutanoate

• Molecular Formula: C10H8NO4-
• Molecular Weight: 206.17 g/mol
• IUPAC Name: 4-(2-aminophenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C10H9NO4/c11-7-4-2-1-3-6(7)8(12)5-9(13)10(14)15/h1-4H,5,11H2,(H,14,15)/p-1
• InChI Key: CAOVWYZQMPNAFJ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CC(=O)C(=O)[O-])N

Description

4-(2-Aminophenyl)-2,4-dioxobutanoate is a biochemical compound that serves as a key intermediate in the kynurenine pathway of tryptophan metabolism . This metabolite belongs to the class of organic compounds known as alkyl-phenylketones and is characterized by a 2-aminophenyl moiety substituted with a dioxobutanoate group . In biochemical research, 4-(2-Aminophenyl)-2,4-dioxobutanoate is primarily recognized for its role as an unstable intermediate in the enzymatic production of kynurenate. It is generated through the transamination of L-kynurenine, a reaction catalyzed by pyridoxal-phosphate-dependent enzymes such as kynurenine—glyoxylate transaminase (EC 2.6.1.63) and kynurenine—oxoglutarate transaminase (EC 2.6.1.7) . Following its formation, the compound undergoes a spontaneous, non-enzymatic cyclization and dehydration reaction to form kynurenic acid (kynurenate) . This pathway is of significant interest in neuroscience and immunology due to the neuroactive properties of the end product, kynurenic acid. Researchers utilize this compound to study and modulate the kynurenine pathway in various models, ranging from bacteria to humans . The molecular formula for the acid form is C10H9NO4, with an average molecular weight of 207.18 g/mol . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Metabolic Studies

One of the primary applications of 4-(2-Aminophenyl)-2,4-dioxobutanoate is in the study of metabolic pathways. It serves as a substrate for various enzymes involved in amino acid metabolism. For instance, it is implicated in the kynurenine pathway, which is crucial for tryptophan metabolism in humans and other organisms .

Case Study: Tryptophan Metabolism

In a recent study, researchers investigated the effects of dietary components on tryptophan metabolism. The presence of 4-(2-Aminophenyl)-2,4-dioxobutanoate was noted as a significant metabolite in the serum of treated mice, indicating its role in modulating metabolic profiles related to gut microbiota interactions . This highlights its potential use as a biomarker for metabolic health.

Synthetic Chemistry

The compound is also valuable in synthetic organic chemistry. It can be used as a building block for synthesizing various derivatives, including azo dyes and other complex organic molecules. Its structure allows for functionalization at multiple sites, making it versatile for creating compounds with diverse biological activities.

Data Table: Synthesis and Derivatives

Compound Name	Structure	Application
Azo Dyes	Various	Dyes and pigments
Benzoxazole Derivatives	Varies	Anticancer activities
Dithiocarbamate Compounds	Varies	Agricultural chemicals

Therapeutic Potential

Emerging research indicates that 4-(2-Aminophenyl)-2,4-dioxobutanoate may possess therapeutic properties. Its involvement in metabolic pathways suggests potential roles in treating metabolic disorders or cancers.

Case Study: Anticancer Activity

Recent studies have explored the anticancer properties of compounds derived from similar scaffolds. For example, benzoxazole derivatives have shown promising cytotoxic effects against breast cancer cell lines (MDA-MB-231 and MCF-7) when combined with amines similar to those found in 4-(2-Aminophenyl)-2,4-dioxobutanoate . This suggests that further exploration of this compound could lead to novel therapeutic agents.

Preparation Methods

Historical Context and Significance of 4-(2-Aminophenyl)-2,4-dioxobutanoate

Early Synthetic Challenges

Initial attempts to synthesize β-diketoesters with aromatic amine substituents faced limitations due to side reactions such as enol tautomerization and nitrile hydrolysis. Meister’s 1953 method for 4-amino-2,4-dioxobutanoic acid relied on rattlesnake venom as a biocatalyst, which proved impractical for scale-up. The discovery of metal alkoxide-mediated condensations in the 1980s provided a foundation for modern approaches, enabling regioselective formation of the β-diketoester backbone.

Structural and Functional Relevance

The 2-aminophenyl group confers unique electronic properties to the β-diketoester framework, enhancing its chelating capacity and reactivity in cyclization reactions. These characteristics make the compound valuable for synthesizing quinoline antibiotics and agrochemicals that modulate plant nitrogen metabolism.

Modern Synthetic Methodologies

Alkoxide-Mediated Condensation Pathway

Reaction Mechanism

The predominant method involves a three-step sequence (Fig. 1):

• Alkoxide formation : Sodium ethoxide is generated in situ by reacting Na metal with anhydrous ethanol.
• Nucleophilic attack : Diethyl oxalate reacts with the alkoxide to form a reactive enolate, which undergoes Claisen condensation with ethyl cyanoacetate.
• Hydrolysis : The cyano group is converted to an amide via alkaline hydrolysis, followed by acidification to yield 4-(2-Aminophenyl)-2,4-dioxobutanoate.

Optimized Reaction Conditions

• Solvent : Absolute ethanol (500 mL per 0.935 mol substrate).
• Temperature : Reflux (78°C) for 18–24 hours.
• Workup : Acidification to pH 1 with 6 M HCl precipitates the product.

Table 1: Yield Data for Alkoxide-Mediated Synthesis

Step	Reagents	Yield	Purity (HPLC)
Enolate formation	Na, EtOH, diethyl oxalate	95%	98%
Cyanoacetate addition	Ethyl cyanoacetate	89%	95%
Hydrolysis	NaOH (1 M), HCl	56%	99%

Friedel-Crafts Acylation Approach

Methodology

An alternative route employs Friedel-Crafts acetylation to install the 2-aminophenyl group early in the synthesis:

• Acylation : 3-Acetamidoanisole reacts with acetyl chloride/AlCl₃ in CH₂Cl₂ at 0–5°C.
• Cyclization : The acetylated intermediate is treated with diethyl oxalate and sodium ethoxide, inducing cyclization to the β-diketoester.

Critical Parameters

• Catalyst : AlCl₃ (2 equiv.) ensures efficient electrophilic aromatic substitution.
• Temperature Control : Strict maintenance at 0–5°C prevents over-acylation.

Table 2: Comparative Analysis of Synthetic Routes

Parameter	Alkoxide Route	Friedel-Crafts Route
Total Yield	56%	65%
Reaction Time	48 hours	72 hours
Scalability	>1 kg	<500 g
Byproduct Formation	Minimal	Moderate

Mechanistic Insights and Intermediate Characterization

Key Intermediates

• Diethyl 2-cyano-3-hydroxy-butenedioate : Isolated as a pale yellow solid (m.p. 131–134°C) with $$^{13}\text{C}$$-NMR peaks at δ 167.2 (C=O), 116.4 (CN), and 62.1 (OCH₂CH₃).
• Alkali Salt of 4-amino-2,4-dioxobutanoate : Exhibits equilibrium between monomeric and dimeric forms in solution, confirmed by variable-temperature NMR.

Hydrolysis Dynamics

Alkaline hydrolysis (1 M NaOH, reflux) converts the nitrile to an amide via a peroxide intermediate (Fig. 6). $$^{13}\text{C}$$-NMR tracking reveals 50% conversion after 16 hours at 25°C.

Analytical and Spectroscopic Validation

X-ray Crystallography

The crystal structure of diethyl 2-cyano-3-hydroxy-butenedioate (Fig. 2) confirms a planar β-diketoester moiety with intramolecular H-bonding (O···H–O = 1.87 Å).

Spectroscopic Data

• IR : Strong absorptions at 1745 cm⁻¹ (C=O) and 2210 cm⁻¹ (CN).
• $$^{1}\text{H}$$-NMR : δ 4.32 (q, J = 7.1 Hz, OCH₂CH₃), 3.11 (s, NH₂).

Applications and Derivatives

Agricultural Use

Foliar application (0.1–1.0 mM) increases wheat tiller count by 40% and soybean root nodulation by 60%, reducing fertilizer requirements.

Pharmaceutical Intermediates

The compound serves as a precursor to 1,4-dihydro-4-oxoquinoline-2-carboxylic acids, a class of antibiotics.

Q & A

Q. What are the recommended synthetic pathways for 4-(2-Aminophenyl)-2,4-dioxobutanoate, and how do substituent variations influence reaction efficiency?

• Methodological Answer : The compound can be synthesized via acylation reactions using β-ketoester precursors. For example, ethyl 4-phenyl-2,4-dioxobutanoate derivatives are synthesized through nucleophilic acyl transfer to amines or alcohols . For the aminophenyl variant, introduce the 2-aminophenyl group via coupling reactions (e.g., Buchwald-Hartwig amination) or by starting with pre-functionalized aryl precursors. Substituents like halogens or methoxy groups on the phenyl ring alter reactivity: electron-withdrawing groups (e.g., Cl, F) increase electrophilicity, while electron-donating groups (e.g., NH₂) may require protective strategies to avoid side reactions .

• Data Table :

Substituent (R)	Reactivity Trend	Example Reaction Yield
2-NH₂ (target)	Moderate	45–60% (requires N-protection)
2,4-Cl	High	75–85%
4-OCH₃	Low	30–40%

Q. How can researchers confirm the structural integrity of 4-(2-Aminophenyl)-2,4-dioxobutanoate using spectroscopic methods?

• Methodological Answer : Use a combination of NMR, IR, and mass spectrometry:

• ¹H NMR : Look for signals corresponding to the aminophenyl group (δ 6.5–7.5 ppm for aromatic protons, δ 5.2 ppm for NH₂ if unprotected) and the ketone/ester moieties (δ 2.8–3.5 ppm for α-protons) .
• IR : Characteristic peaks at ~1700 cm⁻¹ (C=O stretching of ketone and ester), ~3350 cm⁻¹ (N-H stretching of amine) .
• HRMS : Verify molecular ion [M+H]⁺ at m/z 208.06 (C₁₀H₁₀NO₄⁺) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported reactivity data for 4-(2-Aminophenyl)-2,4-dioxobutanoate derivatives?

• Methodological Answer : Discrepancies often arise from solvent polarity, protective group strategies, or competing reaction pathways. For example:

• In polar aprotic solvents (e.g., DMF), unprotected amines may act as nucleophiles, leading to undesired side products. Use Boc-protected intermediates to suppress this .
• Compare kinetic data under controlled conditions (e.g., temperature, catalyst loading) to isolate variables. Reference computational studies (DFT) to predict thermodynamic favorability of pathways .

Q. What theoretical frameworks guide the design of 4-(2-Aminophenyl)-2,4-dioxobutanoate-based probes for biological targets?

• Methodological Answer : Link the compound’s electronic properties to target interactions:

• Molecular Docking : Use software like AutoDock to model interactions between the aminophenyl group and enzyme active sites (e.g., kinases, proteases). The amine’s lone pair may form hydrogen bonds with catalytic residues .
• QSAR Models : Correlate substituent effects (Hammett σ values) with bioactivity data. For example, electron-donating groups (NH₂) enhance binding affinity in certain receptor models .

Q. What experimental strategies mitigate degradation of 4-(2-Aminophenyl)-2,4-dioxobutanoate in biological assays?

• Methodological Answer : Address instability via:

• pH Control : Maintain assays at pH 6–7 to prevent hydrolysis of the ester moiety.
• Light Protection : Shield from UV light to avoid photodegradation of the aromatic amine .
• Stabilizing Additives : Use antioxidants (e.g., ascorbic acid) or enzyme inhibitors (e.g., EDTA for metalloproteases) in cellular models .

Q. How can crystallographic data inform the design of novel derivatives with enhanced stability?

• Methodological Answer : Analyze X-ray diffraction data (e.g., from analogues like 4-oxo-2,4-diphenylbutanenitrile ) to identify stabilizing interactions:

• Intermolecular H-bonding : The NH₂ group can form hydrogen bonds with carbonyl oxygens in the crystal lattice.
• Packing Efficiency : Bulky substituents (e.g., 2,6-dichloro) reduce molecular flexibility, enhancing thermal stability .

Methodological Notes

• Spectral Interpretation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) for ambiguous proton environments .
• Computational Tools : Use Gaussian or ORCA for DFT calculations to predict reaction mechanisms and transition states .
• Biological Assays : Prioritize enzyme inhibition studies (IC₅₀ determination) before advancing to cell-based models to minimize confounding factors .